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Compound of Interest

Compound Name: Dapoxetine-d6

Cat. No.: B12398498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dapoxetine-d6 is the deuterated analog of Dapoxetine, a selective serotonin reuptake inhibitor

(SSRI) used for the treatment of premature ejaculation.[1][2] As a stable isotope-labeled

internal standard, Dapoxetine-d6 is a critical tool in pharmacokinetic and metabolic studies,

enabling precise quantification of Dapoxetine in biological matrices. This technical guide

provides a comprehensive overview of the chemical properties, metabolic pathways, and

relevant experimental methodologies associated with Dapoxetine-d6.

Chemical and Physical Properties
Dapoxetine-d6 is structurally identical to Dapoxetine, with the exception of six hydrogen atoms

on the N,N-dimethyl groups being replaced by deuterium. This isotopic substitution results in a

higher molecular weight, which allows for its differentiation from the parent drug in mass

spectrometry-based analyses, without significantly altering its chemical behavior.
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Property Value Reference

Analyte Name Dapoxetine-d6 Hydrochloride [3]

CAS Number 1246814-76-5 [3][4]

Molecular Formula C₂₁H₁₈D₆ClNO

Molecular Weight 347.91 g/mol

Exact Mass 347.1923026 u

Isotope Atom Count 6

Topological Polar Surface Area 12.5 Å²

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
2

Rotatable Bond Count 6

Complexity 337

Metabolic Pathways
Dapoxetine is primarily metabolized in the liver by cytochrome P450 enzymes, specifically

CYP3A4 and CYP2D6, as well as flavin-containing monooxygenase 1 (FMO1). The major

metabolic pathways involve N-demethylation and N-oxidation. It is presumed that Dapoxetine-
d6 undergoes the same metabolic transformations. The primary metabolites are

Desmethyldapoxetine and Dapoxetine-N-oxide. Further metabolism can lead to N,N-

didesmethyldapoxetine. The polymorphism of the CYP2D6 enzyme can significantly influence

the metabolic rate of Dapoxetine.
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Metabolic Pathway of Dapoxetine
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Bioanalytical Workflow for Dapoxetine Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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